Cas no 494202-82-3 (2-amino-6-(methoxymethyl)pyrimidin-4-ol)

• Product Name: 2-amino-6-(methoxymethyl)pyrimidin-4-ol
• CAS No: 494202-82-3
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 1020904
• PubChem ID: 135473123
• Update Time: 2025-04-20

2-amino-6-(methoxymethyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-amino-6-(methoxymethyl)- (9CI)
• 2-amino-6-(methoxymethyl)-1H-pyrimidin-4-one
• 2-Amino-6-(methoxymethyl)pyrimidin-4(1H)-one
• 2-amino-6-(methoxymethyl)pyrimidin-4-ol
• 4(1H)-pyrimidinone, 2-amino-6-(methoxymethyl)-
• AKOS015830897
• DB-272079
• STL103954
• EN300-1462110
• 2-amino-6-(methoxymethyl)pyrimidin-4(3H)-one
• 2-amino-6-(methoxymethyl)-3H-pyrimidin-4-one
• DTXSID20369641
• AKOS005723583
• AKOS015996066
• 2-amino-6-(methoxymethyl)-3,4-dihydropyrimidin-4-one
• Maybridge1_006964
• SCHEMBL4259972
• HMS561E12
• 494202-82-3

• Inchi： 1S/C6H9N3O2/c1-11-3-4-2-5(10)9-6(7)8-4/h2H,3H2,1H3,(H3,7,8,9,10)
• InChI Key： BHDHPZYIHHIUDC-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC(NC(N)=N1)=O

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones